Cas no 16182-17-5 (Benzenesulfonic acid, 2,4,6-trimethyl-, cyclohexylidenehydrazide)

• Product Name: Benzenesulfonic acid, 2,4,6-trimethyl-, cyclohexylidenehydrazide
• CAS No: 16182-17-5
• MF: C₁₅H₂₂N₂O₂S
• MW: 294.412382602692
• CID: 1341944
• PubChem ID: 12705883
• Update Time: 2025-05-23

Benzenesulfonic acid, 2,4,6-trimethyl-, cyclohexylidenehydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,4,6-trimethyl-, cyclohexylidenehydrazide
• N-(cyclohexylideneamino)-2,4,6-trimethylbenzenesulfonamide
• N'-Cyclohexylidene-2,4,6-triMethylbenzenesulfonohydrazide
• Cyclohexanon mesitylensulfonylhydrazon
• cyclohexanone mesitylene-2-sulphonyl hydrazone
• N/'-Cyclohexylidene-2,4,6-triMethylbenzenesulfonohydrazide
• AKOS025294643
• BS-25201
• N'-Cyclohexylidene-2,4,6-trimethylbenzene-1-sulfonohydrazide
• N''-Cyclohexylidene-2,4,6-trimethylbenzenesulfonohydrazide
• DTXSID40507482
• 16182-17-5

• Inchi： 1S/C15H22N2O2S/c1-11-9-12(2)15(13(3)10-11)20(18,19)17-16-14-7-5-4-6-8-14/h9-10,17H,4-8H2,1-3H3
• InChI Key： ROHCZDIDKRQCNJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N/N=C1\CCCCC\1)(=O)=O

Computed Properties

• Exact Mass: 294.14000
• Monoisotopic Mass: 294.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.91000
• LogP: 4.68190

Additional information on Benzenesulfonic acid, 2,4,6-trimethyl-, cyclohexylidenehydrazide

Benzenesulfonic Acid, 2,4,6-Trimethyl-, Cyclohexylidenehydrazide: A Comprehensive Overview

Benzenesulfonic acid, 2,4,6-trimethyl-, cyclohexylidenehydrazide (CAS No. 16182-17-5) is a specialized organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound is a derivative of benzenesulfonic acid, which is a sulfonic acid group attached to a benzene ring. The presence of the cyclohexylidenehydrazide group further enhances its functional properties, making it a versatile molecule for diverse uses.

The chemical structure of this compound is characterized by the benzenesulfonic acid core with three methyl groups at the 2, 4, and 6 positions of the benzene ring. This substitution pattern imparts stability and specific reactivity to the molecule. The cyclohexylidenehydrazide group adds another layer of complexity, introducing a cyclic amine structure that can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of benzenesulfonic acid derivatives in the field of material science, particularly in the development of advanced polymers and composites. The sulfonic acid group is known for its strong acidic properties and ability to form hydrogen bonds, which are crucial for enhancing the mechanical and thermal properties of materials. Researchers have explored the use of this compound as a building block for synthesizing high-performance polymers with applications in aerospace and automotive industries.

In addition to its role in materials science, cyclohexylidenehydrazide derivatives have shown promise in pharmaceutical research. The hydrazine moiety in these compounds is known for its ability to form bioisosteric replacements for nitrogen-containing groups in drug molecules. This property has led to investigations into their potential as intermediates in drug design and development.

The synthesis of benzenesulfonic acid, 2,4,6-trimethyl-, cyclohexylidenehydrazide involves a multi-step process that typically starts with the preparation of the benzenesulfonic acid derivative followed by coupling with the appropriate hydrazine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

From an environmental standpoint, understanding the behavior and fate of benzenesulfonic acid derivatives in natural systems is critical. Studies have shown that these compounds can undergo various degradation pathways under different environmental conditions, including photolysis and microbial degradation. These findings are essential for assessing their potential impact on ecosystems and guiding sustainable practices in their production and use.

In conclusion, benzenesulfonic acid, 2,4,6-trimethyl-, cyclohexylidenehydrazide (CAS No. 16182-17-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in scientific research and industrial applications alike.